Cas no 1211515-50-2 (2-Bromopyrimidine-4-carboxylic acid)

• Product Name: 2-Bromopyrimidine-4-carboxylic acid
• CAS No: 1211515-50-2
• MF: C₅H₃BrN₂O₂
• MW: 202.993520021439
• MDL: MFCD27923789
• CID: 1091838
• PubChem ID: 72710417
• Update Time: 2025-05-26

2-Bromopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyrimidine-4-carboxylic acid
• FCH2491625
• AK145986
• AX8283759
• DTXSID701285797
• Z1429420892
• SY121371
• EN300-109870
• W17831
• DB-164244
• CS-0060693
• 1211515-50-2
• AKOS022178415
• SB60784
• SCHEMBL19128939
• 4-Pyrimidinecarboxylic acid, 2-bromo-
• A909607
• DS-8432
• MFCD27923789
• 2-bromopyrimidine-4-carboxylicacid

• MDL： MFCD27923789
• Inchi： 1S/C5H3BrN2O2/c6-5-7-2-1-3(8-5)4(9)10/h1-2H,(H,9,10)
• InChI Key： BXVZKCRMRSEGES-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 201.93779g/mol
• Monoisotopic Mass: 201.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 434.7±37.0°C at 760 mmHg

2-Bromopyrimidine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromopyrimidine-4-carboxylic acid

Introduction to 2-Bromopyrimidine-4-carboxylic acid (CAS No: 1211515-50-2)

2-Bromopyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1211515-50-2, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a heterocyclic aromatic organic compound that serves as a fundamental scaffold in medicinal chemistry. The presence of both bromine and carboxylic acid functional groups makes it a versatile building block for synthesizing more complex molecules.

The bromopyrimidine moiety in this compound is particularly noteworthy due to its reactivity and utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl and heteroaryl systems, which are prevalent in many biologically active agents. The carboxylic acid group further enhances its synthetic value, allowing for derivatization into esters, amides, and other pharmacophores through straightforward chemical transformations.

In recent years, the pharmaceutical industry has seen a surge in the development of nucleoside analogs and kinase inhibitors, areas where 2-bromopyrimidine-4-carboxylic acid plays a crucial role. Its structural features make it an ideal precursor for designing molecules targeting various therapeutic pathways. For instance, modifications at the 2-bromo position can introduce different substituents that fine-tune binding affinity to biological targets, while the carboxylic acid functionality can be leveraged to enhance solubility or metabolic stability.

One of the most compelling applications of 2-bromopyrimidine-4-carboxylic acid is in the synthesis of antiviral agents. Pyrimidine derivatives are well-documented inhibitors of viral polymerases, particularly those belonging to the herpesvirus family. Researchers have utilized this compound to develop novel inhibitors that exploit the unique structural features of viral enzymes. The bromine atom serves as a handle for further functionalization, enabling the creation of highly specific inhibitors with minimal off-target effects.

Moreover, the agrochemical sector has also harnessed the potential of 2-bromopyrimidine-4-carboxylic acid in developing next-generation pesticides and herbicides. Pyrimidine-based compounds exhibit potent activity against a broad spectrum of pests due to their ability to interfere with essential enzymatic pathways. By incorporating different substituents into the pyrimidine core, chemists can tailor the efficacy and selectivity of these compounds, ensuring they are effective while maintaining environmental safety.

The synthesis of 2-bromopyrimidine-4-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. One common route involves the bromination of pyrimidine-4-carboxylic acid derivatives followed by carboxylation at the 2-position. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing waste and improving yields. These improvements are critical for meeting the growing demand for high-quality intermediates in drug discovery.

Recent studies have also explored the role of 2-bromopyrimidine-4-carboxylic acid in materials science. Pyrimidine derivatives exhibit interesting electronic properties due to their aromatic structure, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers are investigating how modifications to this core structure can enhance charge transport properties or luminescence efficiency, paving the way for novel optoelectronic devices.

In conclusion, 2-bromopyrimidine-4-carboxylic acid (CAS No: 1211515-50-2) is a multifaceted compound with far-reaching applications across multiple industries. Its unique structural features make it an indispensable tool for medicinal chemists, agrochemists, and materials scientists alike. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical innovation.